Cas no 1431964-28-1 (3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine)

3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine structure
1431964-28-1 structure
Product Name:3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine
CAS No:1431964-28-1
MF:C12H19ClN6
MW:282.772460222244
CID:4700079
Update Time:2025-07-14

3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine hydrochloride
    • 3-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride
    • 3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine
    • Inchi: 1S/C12H18N6.ClH/c1-9-10(13)7-17(16-9)8-12-15-14-11-5-3-2-4-6-18(11)12;/h7H,2-6,8,13H2,1H3;1H
    • InChI Key: DUDURNSXTFCOGN-UHFFFAOYSA-N
    • SMILES: Cl.N12C(CN3C=C(C(C)=N3)N)=NN=C1CCCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Topological Polar Surface Area: 74.6

3-Methyl-1-(6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepin-3-ylmethyl)-1H-pyrazol-4-amine Pricemore >>

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